N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide

• IUPAC Name: N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C22H30N4O2/c1-25-13-4-14-26(16-15-25)21-11-8-19(17-24-21)22(27)23-12-3-5-18-6-9-20(28-2)10-7-18/h6-11,17H,3-5,12-16H2,1-2H3,(H,23,27)
• InChI Key: HQFQYSXDBFXZAH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=NC=C(C=C2)C(=O)NCCCC3=CC=C(C=C3)OC
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide, also known as MPDPN, is a compound that has been widely studied in the field of neuroscience. It is a selective agonist of the α7 subtype of nicotinic acetylcholine receptors (nAChRs) and has been shown to have potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide acts as a selective agonist of the α7 subtype of nAChRs, which are widely distributed in the brain and play a key role in cognitive function and memory. Activation of these receptors by N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide leads to the release of neurotransmitters such as acetylcholine and glutamate, which are involved in learning and memory.
Biochemical and Physiological Effects:
N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of synaptic plasticity, and the reduction of neuroinflammation. It has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other toxic insults.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide as a research tool is its selectivity for the α7 subtype of nAChRs, which allows for the specific targeting of these receptors in experiments. However, one limitation of N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor activation over time.

Future Directions

There are a number of potential future directions for research on N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide and its therapeutic applications. These include further studies on its effects on cognitive function and memory, as well as investigations into its potential use in the treatment of other neurological disorders such as depression and anxiety. Additionally, there is a need for more research on the pharmacokinetics and pharmacodynamics of N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide to better understand its potential clinical applications.

Scientific Research Applications

N-[3-(4-methoxyphenyl)propyl]-6-(4-methyl-1,4-diazepan-1-yl)nicotinamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and Parkinson's disease. It has been shown to improve cognitive function and memory in animal models of these disorders.